Cas no 889939-25-7 (1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine is a brominated heterocyclic compound featuring a benzenesulfonyl substituent, which enhances its reactivity and utility in cross-coupling reactions. The presence of the bromine atom at the 4-position makes it a versatile intermediate for Suzuki, Stille, and other palladium-catalyzed transformations, enabling the synthesis of complex pyrrolopyridine derivatives. The benzenesulfonyl group improves stability and facilitates further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where pyrrolopyridine scaffolds are of interest due to their bioactivity. Its well-defined structure and high purity ensure consistent performance in synthetic applications.
1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine structure
889939-25-7 structure
Product Name:1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine
CAS No:889939-25-7
MF:C13H9BrN2O2S
MW:337.191760778427
MDL:MFCD08443800
CID:714289
PubChem ID:45074561
Update Time:2025-10-30

1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1-Benzenesulfonyl-4-bromo-7-azaindole
    • 1-(benzenesulfonyl)-4-bromopyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 4-bromo-1-(phenylsulfonyl)-
    • 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • 4-Bromo-1-benzenesulfonyl-7-azaindole
    • 1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine
    • 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • CS-B0524
    • AKOS015901438
    • 889939-25-7
    • HSCQVANUQCLSJL-UHFFFAOYSA-N
    • SY097886
    • N-Benzene sulfonyl-4-bromo-1H-pyrrolo[2,3-b]pyridine
    • DB-006676
    • MFCD08443800
    • 4-Bromo-1-(phenylsulfonyl)-7-azaindole
    • PB10558
    • SCHEMBL457569
    • 1-Benzenesulfonyl-4-bromo-1H-pyrrolo[2,3-b]pyridine
    • 1-(BENZENESULFONYL)-4-BROMO-PYRROLO[2,3-B]PYRIDINE
    • DTXSID60662926
    • EN300-261578
    • J-514537
    • AS-36215
    • MDL: MFCD08443800
    • Inchi: 1S/C13H9BrN2O2S/c14-12-6-8-15-13-11(12)7-9-16(13)19(17,18)10-4-2-1-3-5-10/h1-9H
    • InChI Key: HSCQVANUQCLSJL-UHFFFAOYSA-N
    • SMILES: O=S(N1C2C(=C(C=CN=2)Br)C=C1)(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 335.95700
  • Monoisotopic Mass: 335.957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.3A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 511.4°C at 760 mmHg
  • Flash Point: 263.1°C
  • Refractive Index: 1.699
  • PSA: 60.34000
  • LogP: 4.11660

1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine Security Information

  • Storage Condition:Sealed in dry,2-8°C

1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 10 min, 0 °C; 0 °C → rt; overnight, rt
Reference
New thiazole carboxamides as potent inhibitors of Akt kinases
Chang, Shaohua; Zhang, Zhang; Zhuang, Xiaoxi; Luo, Jinfeng; Cao, Xianwen; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(2), 1208-1212

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 0 °C
1.2 20 min, 0 °C
Reference
Discovery of 1,8-disubstituted-[1,2,3]triazolo[4,5-c]quinoline derivatives as a new class of Hippo signaling pathway inhibitors
Qiao, Jingxin; Lin, Guifeng; Xia, Anjie; Xiang, Zhiyu; Chen, Pei; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(18), 2595-2603

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane
Reference
Discovery of 5-pyrrolopyridinyl-2-thiophenecarboxamides as potent AKT kinase inhibitors
Seefeld, Mark A.; Rouse, Meagan B.; McNulty, Kenneth C.; Sun, Lihui; Wang, Jizhou; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(8), 2244-2248

1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine Raw materials

1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine Preparation Products

1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine Suppliers

Amadis Chemical Company Limited
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(CAS:889939-25-7)1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine
Order Number:A843026
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:58
Price ($):292.0
Email:sales@amadischem.com

Additional information on 1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine

Compound CAS No 889939-25-7: 1-(Benzenesulfonyl)-4-Bromo-1H-Pyrrolo[2,3-b]Pyridine

The compound CAS No 889939-25-7, also known as 1-(Benzenesulfonyl)-4-Bromo-1H-Pyrrolo[2,3-b]Pyridine, is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of 1-(Benzenesulfonyl)-4-Bromo-1H-Pyrrolo[2,3-b]Pyridine consists of a pyrrolopyridine core substituted with a benzenesulfonyl group and a bromine atom. This substitution pattern not only enhances its stability but also contributes to its bioactivity. The benzenesulfonyl group, in particular, plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the pyrrolopyridine framework, incorporating the benzenesulfonyl and bromo substituents with high precision. These methods leverage cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions, ensuring scalability and reproducibility.

The application of CAS No 889939-25-7 extends beyond pharmaceuticals. It has been explored in materials science for its potential as a building block in the development of advanced materials with tailored electronic properties. Additionally, its role in catalysis has been investigated, with studies demonstrating its ability to act as a ligand in transition metal-catalyzed reactions.

In terms of biological activity, 1-(Benzenesulfonyl)-4-Bromo-1H-Pyrrolo[2,3-b]Pyridine has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes implicated in disease pathways, making it a potential lead compound for drug discovery programs targeting conditions such as cancer and neurodegenerative disorders.

Moreover, recent research has focused on understanding the compound's interaction with biological membranes and its ability to permeate cellular barriers. These studies are crucial for optimizing its bioavailability and ensuring effective delivery to target sites within the body.

The environmental impact of synthesizing and using this compound is another area of active research. Scientists are exploring green chemistry approaches to minimize waste and reduce the ecological footprint associated with its production. This includes the development of recyclable catalysts and solvent systems that enhance sustainability.

In conclusion, CAS No 889939-25-7, or 1-(Benzenesulfonyl)-4-Bromo-1H-Pyrrolo[2,3-b]Pyridine, represents a significant advancement in chemical synthesis and drug discovery. Its unique properties and versatile applications continue to drive innovative research across multiple disciplines. As our understanding of this compound deepens, it holds immense potential for contributing to the development of novel therapeutic agents and advanced materials.

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Amadis Chemical Company Limited
(CAS:889939-25-7)1-(benzenesulfonyl)-4-bromo-1H-pyrrolo[2,3-b]pyridine
A843026
Purity:99%
Quantity:5g
Price ($):292.0
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